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Compound of Interest

Compound Name: Diflunisal

Cat. No.: B1670566 Get Quote

Essential Safety and Handling Guide for Diflunisal
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Diflunisal. The following procedural guidance is designed to ensure

a safe laboratory environment and minimize exposure risks.

Hazard Identification and Health Effects
Diflunisal is classified as a hazardous chemical and presents several health risks. It is harmful

if swallowed, causes skin and serious eye irritation, may cause respiratory irritation, and is

suspected of damaging fertility or the unborn child.[1][2]

Summary of Health Hazards:

Acute Oral Toxicity: Category 4[1][3]

Skin Corrosion/Irritation: Category 2[1][3]

Serious Eye Damage/Eye Irritation: Category 2[1][3]

Reproductive Toxicity: Category 2[1][2][3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Targeting the respiratory

system)[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1670566?utm_src=pdf-interest
https://www.benchchem.com/product/b1670566?utm_src=pdf-body
https://www.benchchem.com/product/b1670566?utm_src=pdf-body
https://www.benchchem.com/product/b1670566?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC460890050&productDescription=DIFLUNISAL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/19187m.pdf
https://www.fishersci.com/store/msds?partNumber=AC460890050&productDescription=DIFLUNISAL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15567539&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC460890050&productDescription=DIFLUNISAL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15567539&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC460890050&productDescription=DIFLUNISAL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15567539&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC460890050&productDescription=DIFLUNISAL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/19187m.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15567539&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC460890050&productDescription=DIFLUNISAL+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/19187m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Quantitative Data
The following table summarizes important quantitative data for Diflunisal.

Property Value Source(s)

Acute Oral Toxicity (LD50)
392 mg/kg (Rat), 439 mg/kg

(Mouse), 603 mg/kg (Rabbit)
[4]

Melting Point/Range 207 - 209 °C / 404.6 - 408.2 °F [1]

Molecular Formula C13 H8 F2 O3 [3]

Molecular Weight 250.20 [3]

Operational and Safety Protocols
Adherence to the following protocols is mandatory when handling Diflunisal to mitigate

exposure and ensure personal safety.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the appropriate level of PPE

required. The following are the minimum recommended PPE for handling Diflunisal.
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PPE Category Specification

Eye/Face Protection

Wear chemical safety goggles or safety glasses

with side-shields conforming to OSHA's 29 CFR

1910.133 or European Standard EN166.[3]

Hand Protection

Wear appropriate chemical-resistant gloves.

Gloves must be inspected prior to use. Change

gloves regularly and immediately if they are

torn, punctured, or contaminated.[5]

Skin/Body Protection

Wear a protective disposable gown made of

low-permeability fabric with a solid front, long

sleeves, and tight-fitting cuffs.[5] Ensure no skin

on the arm or wrist is exposed between the

glove and gown.[5]

Respiratory Protection

When engineering controls are not sufficient,

use a NIOSH/MSHA or European Standard EN

149 approved respirator. Follow OSHA

respirator regulations (29 CFR 1910.134).

Safe Handling and Engineering Controls
Ventilation: Always handle Diflunisal in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of dust.[3]

Procedural Precautions: Avoid contact with skin, eyes, and clothing. Do not breathe dust.

Avoid prolonged or repeated exposure.[2]

Hygiene Measures: Wash hands thoroughly before breaks and immediately after handling

the product. Do not eat, drink, or smoke in work areas.[5]

Experimental Workflow for Safe Handling
The following diagram outlines the necessary steps for safely handling Diflunisal in a

laboratory setting.
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Preparation Phase

Handling Phase

Post-Handling Phase

Disposal

1. Conduct Risk Assessment

2. Assemble All Materials &
Review SDS

3. Prepare & Verify
Fume Hood Operation

4. Don Required PPE
(Gloves, Gown, Goggles)

5. Weigh/Handle Diflunisal
Inside Fume Hood

6. Perform Experimental
Procedures

7. Decontaminate Work Surfaces
& Equipment

8. Securely Package All Waste

9. Doff PPE in Correct Order

10. Wash Hands Thoroughly

11. Dispose of Waste per
Institutional & Local Regulations

Click to download full resolution via product page

Caption: Workflow for Safe Laboratory Handling of Diflunisal.
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Emergency and Disposal Plans
Immediate and appropriate action during an emergency is critical. Follow these established

procedures for first aid and disposal.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention.[1][3]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation develops or persists, seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration. If

symptoms occur, get medical attention.[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[3]

Spill and Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[3]

Containment and Cleanup: Sweep up the spilled solid material and shovel it into a suitable,

closed container for disposal. Avoid generating dust.[3]

Environmental Precautions: Prevent the substance from entering sewers or water sources.

[2][3]

Disposal Plan
Dispose of Diflunisal and contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.

Waste Generation: Minimize waste generation wherever possible.
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Disposal Method: If a drug take-back program is not available, follow these steps for disposal

in household trash:

Remove the Diflunisal from its original container. Do not crush tablets or capsules.[6][7]

Mix the medicine with an unappealing substance like dirt, cat litter, or used coffee grounds.

[6][7]

Place the mixture in a sealed container, such as a plastic bag.[6][7]

Dispose of the sealed container in the trash.[6][7]

Container Disposal: Scratch out all personal information on the label of the empty container

before recycling or disposing of it.[6]

Note: Diflunisal is not on the FDA's "flush list," and should not be disposed of by flushing down

a toilet or sink unless specifically instructed by local authorities.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Diflunisal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670566#personal-protective-equipment-for-
handling-diflunisal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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